Cas no 1203330-75-9 (ethyl 2-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamidobenzoate)

ethyl 2-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamidobenzoate structure
1203330-75-9 structure
Product Name:ethyl 2-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamidobenzoate
CAS No:1203330-75-9
MF:C16H17N3O4
MW:315.323883771896
CID:6354403
PubChem ID:45501977
Update Time:2024-01-13

ethyl 2-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamidobenzoate
    • AKOS024501546
    • ethyl 2-[[2-(4-methyl-6-oxopyrimidin-1-yl)acetyl]amino]benzoate
    • F5228-2042
    • 1203330-75-9
    • VU0638059-1
    • ethyl 2-(2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamido)benzoate
    • ethyl 2-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamido]benzoate
    • Inchi: 1S/C16H17N3O4/c1-3-23-16(22)12-6-4-5-7-13(12)18-14(20)9-19-10-17-11(2)8-15(19)21/h4-8,10H,3,9H2,1-2H3,(H,18,20)
    • InChI Key: RBTCAYDPKOVCEI-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC=CC=1NC(CN1C=NC(C)=CC1=O)=O)=O

Computed Properties

  • Exact Mass: 315.122
  • Monoisotopic Mass: 315.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.1A^2
  • XLogP3: 1.5

ethyl 2-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamidobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5228-2042-2μmol
ethyl 2-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamido]benzoate
1203330-75-9
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F5228-2042-20μmol
ethyl 2-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamido]benzoate
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Life Chemicals
F5228-2042-1mg
ethyl 2-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamido]benzoate
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F5228-2042-3mg
ethyl 2-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamido]benzoate
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